Cas no 22244-61-7 (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-ol)

• Product Name: 5-Mercapto-4-methyl-4H-1,2,4-triazol-3-ol
• CAS No: 22244-61-7
• MF: C₃H₅N₃OS
• MW: 131.156298398972
• CID: 288588
• PubChem ID: 2454974
• Update Time: 2025-04-19

5-Mercapto-4-methyl-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one,4-methyl-5-thioxo-
• 4-methyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• 5-MERCAPTO-4-METHYL-4H-1,2,4-TRIAZOL-3-OL
• 4-Methyl-3-thiono-1.2.4-triazolidinon-5
• 4-Methyl-5-thiono-1,2,4-triazolidin-3-on
• 4-methyl-5-thioxo-[1,2,4]triazolidin-3-one
• 4-Methyl-5-thioxo-1,2,4-triazolidinon-(3)
• Z57052866
• EN300-11593
• FDZKDNZAWDUCCO-UHFFFAOYSA-N
• AT21279
• AKOS017269128
• 22244-61-7
• 4-Methyl-5-sulfanyl-2,4-dihydro-3H-1,2,4-triazol-3-one #
• 1,2,4-Triazolidin-3-one, 4-methyl-5-thioxo-
• NSC-403811
• CS-0223591
• 4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• DTXSID00368733
• MFCD00068126
• NSC403811
• AKOS008967764
• SCHEMBL5008838
• 5-Mercapto-4-methyl-4H-1,2,4-triazol-3-ol

• MDL： MFCD00068126
• Inchi： 1S/C3H5N3OS/c1-6-2(7)4-5-3(6)8/h1H3,(H,4,7)(H,5,8)
• InChI Key： FDZKDNZAWDUCCO-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C)=O

Computed Properties

• Exact Mass: 131.01500
• Monoisotopic Mass: 131.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 366.5°Cat760mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.692
• PSA: 89.74000
• LogP: -0.19060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles